2-[4-(2-furoyl)-1-piperazinyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide

• IUPAC Name: 2-[4-(furan-2-carbonyl)piperazin-1-yl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C25H24N4O3S/c1-17-4-9-20-22(15-17)33-24(27-20)18-5-7-19(8-6-18)26-23(30)16-28-10-12-29(13-11-28)25(31)21-3-2-14-32-21/h2-9,14-15H,10-13,16H2,1H3,(H,26,30)
• InChI Key: YIXKWRRUVCLCCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)CN4CCN(CC4)C(=O)C5=CC=CO5
• Molecular Formula: C25H24N4O3S
• Molecular Weight: 460.5 g/mol

Description

This compound, “2-[4-(2-furoyl)-1-piperazinyl]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide”, has a molecular formula of C25H24N4O3S. It is a complex organic compound that contains several functional groups, including a furoyl group, a piperazinyl group, and a benzothiazolyl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The compound contains a furoyl group attached to a piperazinyl group, which is further connected to a benzothiazolyl group via an acetamide linkage. The exact spatial arrangement of these groups would require more detailed structural analysis, such as X-ray crystallography or NMR spectroscopy, which is not available in the current data.

Mechanism of Action

While the exact mechanism of action of this compound is not known, similar compounds have been studied for their inhibitory effects on ENTs. These compounds are thought to interact with ENTs and inhibit their function, thereby affecting nucleotide synthesis and regulation of adenosine function.